Cas no 2387008-53-7 (5-Bromo-2-methyl-3- (trifluoromethyl)benzamide)
5-Bromo-2-methyl-3- (trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-2-methyl-3- (trifluoromethyl)benzamide
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- Inchi: 1S/C9H7BrF3NO/c1-4-6(8(14)15)2-5(10)3-7(4)9(11,12)13/h2-3H,1H3,(H2,14,15)
- InChI Key: HSVXMWRHBAJDPV-UHFFFAOYSA-N
- SMILES: C(N)(=O)C1=CC(Br)=CC(C(F)(F)F)=C1C
5-Bromo-2-methyl-3- (trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC303594-1g |
5-Bromo-2-methyl-3-(trifluoromethyl)benzamide |
2387008-53-7 | 97% | 1g |
£240.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588371-1g |
5-Bromo-2-methyl-3-(trifluoromethyl)benzamide |
2387008-53-7 | 98% | 1g |
¥3630 | 2023-03-11 |
5-Bromo-2-methyl-3- (trifluoromethyl)benzamide Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 5-Bromo-2-methyl-3- (trifluoromethyl)benzamide
Research Brief on 5-Bromo-2-methyl-3-(trifluoromethyl)benzamide (CAS: 2387008-53-7): Recent Advances and Applications
The compound 5-Bromo-2-methyl-3-(trifluoromethyl)benzamide (CAS: 2387008-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel small-molecule inhibitors targeting various disease pathways.
Recent synthetic methodologies for 5-Bromo-2-methyl-3-(trifluoromethyl)benzamide have been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and scalability. The compound's trifluoromethyl group has been identified as a critical pharmacophore, enhancing its binding affinity to target proteins, particularly in the context of kinase inhibition.
In terms of biological activity, preliminary in vitro studies have shown that 5-Bromo-2-methyl-3-(trifluoromethyl)benzamide exhibits promising inhibitory effects against a range of kinases implicated in cancer and inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potent activity against the JAK-STAT pathway, with an IC50 value of 0.8 μM. This suggests its potential as a lead compound for the development of JAK inhibitors, which are highly sought after for treating autoimmune disorders.
Further investigations into the compound's pharmacokinetic properties have revealed favorable metabolic stability and oral bioavailability in rodent models. A recent preclinical study highlighted its ability to cross the blood-brain barrier, opening avenues for its application in neurological disorders. However, challenges such as off-target effects and toxicity profiles remain to be addressed in future research.
In conclusion, 5-Bromo-2-methyl-3-(trifluoromethyl)benzamide (CAS: 2387008-53-7) represents a versatile scaffold with significant potential in drug discovery. Ongoing research is focused on optimizing its derivatives to enhance selectivity and reduce adverse effects. The compound's unique chemical properties and biological activity underscore its value as a promising candidate for further development in the pharmaceutical industry.
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